3-(4-Acetamidophenyl)-3-hydroxy-1-propyne

• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol
• IUPAC Name: N-[4-(1-hydroxyprop-2-ynyl)phenyl]acetamide
• InChI: InChI=1S/C11H11NO2/c1-3-11(14)9-4-6-10(7-5-9)12-8(2)13/h1,4-7,11,14H,2H3,(H,12,13)
• InChI Key: UNJWVVJSFUIFBQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(C#C)O

Description

3-(4-Acetamidophenyl)-3-hydroxy-1-propyne is a useful research compound. Its molecular formula is C11H11NO2 and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(4-Amino-phenyl)-2-propyn-1-ol (3.0 mmol) (from Step A above) was dissolved in dry THF (20 mL) and DMF (1 mL). Acetic anhydride (4.2 mmol) was added dropwise followed by triethylamine (3.0 mmol). The reaction was stirred at room temperature for 2 h, after which time water (30 mL) was added, and the THF was evaporated in vacuo. The aqueous layer was extracted with ethyl acetate (3×50 mL), and the combined organic layers were dried over magnesium sulfate and concentrated. The resulting product, 3-(4-acetamidophenyl)-3-hydroxy-1-propyne, was purified via flash column chromatography (SiO2, 230-400 mesh) with ethyl acetate/hexane.